(2-Phenyl-1,3-dioxolan-2-yl)acetonitrile
Cat. No. B8723939
M. Wt: 189.21 g/mol
InChI Key: AXUHVWIDNBGPAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09073926B2
Procedure details
To a solution of 3-oxo-3-phenylpropanenitrile (10 g, 69 mmol) and PTSA (27 mg, 1.37 mmol) in toluene (120 mL) is added ethylene glycol (120 mL, 2057 mmol). The azeotropic mixture is heated at 150° C. for 14 h. The solvent is evaporated under reduced pressure and the residue is washed with 10% aqueous NaOH solution. The aqueous layer is extracted with diethyl ether (2×100 mL) and the combined organic layers are dried (Na2SO4) and evaporated to provide the crude compound. The crude material is purified over neutral alumina eluting with 1% of ethyl acetate/hexane to afford the title compound as an off-white solid (10 g, 77%).
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]([C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1)[CH2:3][C:4]#[N:5].[CH2:12](O)[CH2:13][OH:14]>C1(C)C=CC=CC=1.CC1C=CC(S(O)(=O)=O)=CC=1>[C:6]1([C:2]2([CH2:3][C:4]#[N:5])[O:14][CH2:13][CH2:12][O:1]2)[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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Smiles
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O=C(CC#N)C1=CC=CC=C1
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Name
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Quantity
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120 mL
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Type
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reactant
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Smiles
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C(CO)O
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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27 mg
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Type
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catalyst
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Smiles
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CC=1C=CC(=CC1)S(=O)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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150 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent is evaporated under reduced pressure
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WASH
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Type
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WASH
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Details
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the residue is washed with 10% aqueous NaOH solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer is extracted with diethyl ether (2×100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the combined organic layers are dried (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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to provide the crude compound
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CUSTOM
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Type
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CUSTOM
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Details
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The crude material is purified over neutral alumina eluting with 1% of ethyl acetate/hexane
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)C1(OCCO1)CC#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 10 g | |
| YIELD: PERCENTYIELD | 77% | |
| YIELD: CALCULATEDPERCENTYIELD | 76.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
